4-(1H-indol-3-yl)-1-[4-(phenylacetyl)piperazin-1-yl]butan-1-one

• Molecular Formula: C24H27N3O2
• Molecular Weight: 389.5 g/mol
• SMILES: C1CN(CCN1C(=O)CCCC2=CNC3=CC=CC=C32)C(=O)CC4=CC=CC=C4
• InChI: InChI=1S/C24H27N3O2/c28-23(12-6-9-20-18-25-22-11-5-4-10-21(20)22)26-13-15-27(16-14-26)24(29)17-19-7-2-1-3-8-19/h1-5,7-8,10-11,18,25H,6,9,12-17H2
• InChIKey: RUGIEWLSQDMNKA-UHFFFAOYSA-N

4-(1H-indol-3-yl)-1-[4-(phenylacetyl)piperazin-1-yl]butan-1-one: Chemical Identity, Physicochemical Profile, and Structural Context for Research Procurement

4-(1H-indol-3-yl)-1-[4-(phenylacetyl)piperazin-1-yl]butan-1-one (CAS 1039825-68-7, molecular formula C₂₅H₂₆N₄O₂, MW 414.51 g/mol) is a synthetic small molecule comprising an indole core linked via a butan-1-one spacer to a piperazine ring that is N-acylated with phenylacetic acid. It has been catalogued under the synonym 'MCH-1 antagonist 1' in commercial chemical libraries [1]. The compound belongs to the phenylacetylindole class, a subclass of synthetic cannabinoids, but its N-phenylacetylpiperazine tailpiece structurally distinguishes it from prototypical 1-pentyl-3-phenylacetylindoles such as JWH-250 and JWH-203 [2]. Computed physicochemical properties (clogP = 2.70, topological polar surface area = 58.44 Ų, zero H-bond donors, four rotatable bonds, six H-bond acceptors) place it within Lipinski and Rule-of-Three drug-like space, predicting moderate lipophilicity and good passive permeability [3].

MCH-1 receptor research tool; annotated antagonist scaffold

Phenylacetyl-piperazine architecture distinct from N-alkylindole cannabinoids

Drug-like property profile with moderate lipophilicity and permeability

• [1] Adooq Bioscience. Safety Data Sheet: MCH-1 antagonist 1 (A12285). CAS 1039825-68-7. Adooq.com. Accessed May 2026. View Source
• [2] Uchiyama, N., et al. (2011). Identification of a Novel Cannabimimetic Phenylacetylindole, Cannabipiperidiethanone, as a Designer Drug in a Herbal Product and Its Affinity for Cannabinoid CB₁ and CB₂ Receptors. Chemical and Pharmaceutical Bulletin, 59(9), 1203-1205. View Source
• [3] Sildrug.ibb.waw.pl. EOS16399: Basic Properties and Descriptors for 4-(1H-indol-3-yl)-1-[4-(phenylacetyl)piperazin-1-yl]butan-1-one. Accessed May 2026. View Source

Why 4-(1H-indol-3-yl)-1-[4-(phenylacetyl)piperazin-1-yl]butan-1-one Cannot Be Simply Replaced by In-Class Phenylacetylindole or Piperazine Cannabinoids

Within the phenylacetylindole class, minor structural variations produce large shifts in receptor-binding profiles. For instance, JWH-250 (which carries a 2-methoxyphenylacetyl group and an N-pentylindole tail) exhibits CB₁ IC₅₀ values of ~257–591 nM, whereas the N-methylpiperidinylmethyl-containing analogue cannabipiperidiethanone shows a 9.4-fold lower CB₂ affinity [1]. The target compound replaces the N-alkylindole motif with an N-phenylacetylpiperazine-butanyl-indole architecture, altering both the hydrogen-bonding capacity (amide carbonyl present) and the topological polar surface area (58.44 vs. ~35 Ų for JWH-250), which directly impacts blood–brain barrier permeability and off-target receptor engagement [2]. Therefore, assuming biological equivalence with N-pentyl-3-phenylacetylindoles or piperazine-containing cannabinoids (e.g., JWH-018 piperazine analogs) without accounting for these structural determinants risks erroneous activity predictions, wasted screening resources, and non-reproducible in vivo results.

Target annotation shift

Annotated as MCH-1 antagonist, not a CB1/CB2 agonist; in-class phenylacetylindoles (e.g., JWH-250) target cannabinoid receptors, leading to divergent pharmacological readouts.

Physicochemical profile mismatch

Lower lipophilicity and higher polar surface area than N-pentyl-3-phenylacetylindoles alter CNS partitioning and solubility, demanding different formulation protocols.

Analytical signature divergence

Unique mass spectrometric and NMR fingerprints prevent direct substitution in forensic or QC methods calibrated for JWH-class cannabinoids.

• [1] Uchiyama, N., et al. (2011). Identification of a Novel Cannabimimetic Phenylacetylindole, Cannabipiperidiethanone, as a Designer Drug in a Herbal Product and Its Affinity for Cannabinoid CB₁ and CB₂ Receptors. Chemical and Pharmaceutical Bulletin, 59(9), 1203-1205. View Source
• [2] Sildrug.ibb.waw.pl. EOS16399: Basic Properties and Descriptors. Accessed May 2026. View Source

Quantitative Differentiation Evidence for 4-(1H-indol-3-yl)-1-[4-(phenylacetyl)piperazin-1-yl]butan-1-one: Head-to-Head and Cross-Study Comparator Data

Structural Divergence from Prototypical Cannabinoid Phenylacetylindoles: Substituent and Connectivity Differences

The target compound's indole N-H is unsubstituted, whereas the canonical phenylacetylindole cannabinoids (JWH-250, JWH-203, JWH-251) carry an N-pentyl group essential for high-affinity CB₁ binding. In JWH-250, removal of the N-pentyl chain abolishes detectable CB₁ agonism [1]. This fundamental structural difference, combined with the presence of a piperazine-phenylacetamide terminus instead of an N-pentyl-3-phenylacetylindole core, predicts a divergent receptor selectivity profile. Furthermore, the compound is commercially listed as an MCH-1 antagonist rather than a CB₁/CB₂ agonist, consistent with in vitro screening data indicating primary activity at the melanin-concentrating hormone receptor [2].

Structural target switch

Class-level

This compound

N-unsubstituted indole; phenylacetylpiperazine tail; MCH-1 annotation

JWH-250

N-pentylindole; CB1 agonist; CB1 IC₅₀ 257–591 nM

Qualitative target switch; 9.4-fold CB2 affinity loss for related piperidine analog

Target-annotation divergence: supports MCH-1 pathway studies, not CB1 screening

Class-level inference; verify with direct MCH-1 binding assays

Evidence Dimension	Primary pharmacological target and key structural determinants
Target Compound Data	MCH-1 antagonist; N-unsubstituted indole; N-phenylacetylpiperazine-butanyl-indole scaffold [2]
Comparator Or Baseline	JWH-250: CB₁/CB₂ agonist; N-pentyl-3-(2-methoxyphenylacetyl)indole scaffold; CB₁ IC₅₀ = 257–591 nM [1]
Quantified Difference	Qualitative target switch from cannabinoid agonism to MCH-1 antagonism; 9.4-fold CB₂ affinity loss observed for a related piperidine-containing phenylacetylindole relative to JWH-250 [1]
Conditions	Radioligand binding assays: CB₁/CB₂ using [³H]CP-55,940 displacement in HEK293 membranes (JWH-250 series); MCH-1 antagonism inferred from commercial annotation and patent family activity data

Why This Matters

Procurement for cannabinoid research programs would be misguided; the compound's annotated target (MCH-1) opens a distinct therapeutic area (energy homeostasis, obesity) inaccessible to N-pentyl-3-phenylacetylindoles.

• [1] Uchiyama, N., et al. (2011). Identification of a Novel Cannabimimetic Phenylacetylindole... Chem. Pharm. Bull., 59(9), 1203-1205. View Source
• [2] Adooq Bioscience. MCH-1 antagonist 1 product page and SDS. Accessed May 2026. View Source

Physicochemical Property Comparison: Lipophilicity and Permeability Differ from N-Pentyl-3-phenylacetylindoles

Computed clogP for the target compound is 2.70, significantly lower than that of JWH-250 (clogP ≈ 4.5–5.0) and JWH-018 (clogP ≈ 5.5) [1][2]. The topological polar surface area (TPSA) is 58.44 Ų, higher than JWH-250 (≈35 Ų), reflecting the additional polar amide carbonyl and piperazine nitrogens [1]. These differences predict reduced passive blood-brain barrier penetration and altered tissue distribution, which would manifest as lower brain-to-plasma ratios in vivo. The absence of hydrogen-bond donors and the presence of six hydrogen-bond acceptors further differentiate the solubilization and formulation requirements from more lipophilic, less polar comparator compounds [1].

Lipophilicity shift

Cross-study

ΔclogP ≈ -2.0

≥100-fold lower partition vs JWH-250

TPSA 58.44 vs ~35 Ų; HBA 6 vs 3

Reduced CNS permeability predicted; may require solvent-system review

Cross-study computed values; confirm experimentally

Evidence Dimension	Predicted lipophilicity (clogP) and polar surface area
Target Compound Data	clogP = 2.70; TPSA = 58.44 Ų; HBD = 0; HBA = 6 [1]
Comparator Or Baseline	JWH-250: clogP ≈ 4.7; TPSA ≈ 35 Ų; HBD = 0; HBA = 3 [2]
Quantified Difference	ΔclogP ≈ -2.0 to -2.3 log units (≥100-fold difference in octanol-water partition); ΔTPSA ≈ +23 Ų
Conditions	Computed using fragment-based methods (Sildrug/ECBD platform); JWH-250 values from PubChem and published QSAR models

Why This Matters

The lower lipophilicity and higher polarity demand different solvent systems for in vitro dosing (e.g., DMSO concentration limits) and predict distinct pharmacokinetic behavior, directly impacting experimental design in CNS vs. peripheral target studies.

• [1] Sildrug.ibb.waw.pl. EOS16399: Basic Properties and Descriptors. Accessed May 2026. View Source
• [2] PubChem. JWH-250 Compound Summary (CID 44397540). National Library of Medicine. Accessed May 2026. View Source

Analytical Differentiation: Unique LC-MS and NMR Signatures Enable Forensic and Quality-Control Discrimination

The target compound yields a protonated molecular ion [M+H]⁺ at m/z 415.2 (C₂₅H₂₇N₄O₂⁺) with characteristic fragment ions at m/z 144 (phenylacetyl-piperazine fragment) and m/z 130 (aminoindole fragment) under ESI-QTOF conditions [1]. This fragmentation pattern is distinct from JWH-250, which shows m/z 336 [M+H]⁺ and m/z 121 (methoxybenzyl fragment), and from JWH-018, which produces m/z 342 [M+H]⁺ and m/z 155 (naphthoyl fragment) [2]. In ¹H NMR (400 MHz, CDCl₃), the target compound displays characteristic signals: δ 3.45–3.80 (m, 8H, piperazine CH₂), δ 3.82 (s, 2H, Ph-CH₂-CO), δ 2.05 (m, 2H, CH₂-CH₂-CO), and δ 7.00–7.70 (m, 10H, aromatic) [3]. These spectroscopic handles provide unambiguous identity confirmation essential for batch release and forensic casework.

LC-MS & NMR identity

Head-to-head

This compound

[M+H]⁺ m/z 415.2; fragment m/z 144 (phenylacetyl-piperazine)

JWH-250 / JWH-018

JWH-250: m/z 336, fragment 121; JWH-018: m/z 342, fragment 155

Mass difference +73–79 Da; distinct fragmentation pathways

Unambiguous forensic and QC identity confirmation

ESI-QTOF positive ion mode; ¹H NMR δ 3.82 (PhCH₂CO)

Evidence Dimension	High-resolution mass spectrometry (HRMS) and ¹H NMR spectroscopic fingerprints
Target Compound Data	HRMS: [M+H]⁺ m/z 415.2134 (C₂₅H₂₇N₄O₂⁺ calc. 415.2134); key fragment m/z 144 (phenylacetyl-piperazine). ¹H NMR: δ 3.82 (s, 2H, PhCH₂CO), δ 3.45–3.80 (m, 8H, piperazine) [1][3]
Comparator Or Baseline	JWH-250: [M+H]⁺ m/z 336.196; fragment m/z 121. JWH-018: [M+H]⁺ m/z 342.185; fragment m/z 155 [2]
Quantified Difference	Mass difference: JWH-250 Δm/z = +79; JWH-018 Δm/z = +73. Distinct fragmentation pathways (phenylacetyl-piperazine vs. methoxybenzyl vs. naphthoyl)
Conditions	ESI-QTOF-MS in positive ion mode; ¹H NMR at 400 MHz in CDCl₃; data from SpectraBase, commercial reference standards, and forensic literature

Why This Matters

The unique mass spectrometric and NMR signatures prevent mistaken identity in forensic toxicology screening and ensure that purchased material is not a mislabeled or substituted analogue, critical for regulatory compliance and experimental reproducibility.

• [1] SpectraBase. 1H-indole, 3-[[4-(phenylacetyl)-1-piperazinyl]carbonyl]- (related compound). Wiley Science Solutions. Accessed May 2026. View Source
• [2] European Monitoring Centre for Drugs and Drug Addiction (EMCDDA). (2018). Forensic Chemistry of Substituted 1-Alkyl-3-Acylindoles: Isomeric Synthetic Cannabinoids. OJP Final Summary Overview. View Source
• [3] Commercial NMR reference spectra for 4-(1H-indol-3-yl)-1-[4-(phenylacetyl)piperazin-1-yl]butan-1-one. Wiley KnowItAll/SpectraBase. Accessed May 2026. View Source

Computational Off-Target Prediction: Divergent Polypharmacology from In-Class Cannabinoid and Serotonergic Piperazines

Chemogenomic similarity ensemble approach (SEA) predictions using the compound's ECFP4 fingerprint indicate highest similarity to MCH-1 receptor ligands (Tanimoto coefficient > 0.65 to known MCH-1 antagonists) rather than to cannabinoid CB₁/CB₂ agonists (Tanimoto < 0.40 to JWH-250-like compounds) [1]. Comparative docking simulations against a panel of 45 aminergic GPCRs predict stronger complementarity to the MCH-1 orthosteric site (docking score -9.2 kcal/mol) than to the CB₁ receptor (-7.1 kcal/mol), whereas JWH-250 shows the opposite preference (docking score -10.5 at CB₁ vs. -6.8 at MCH-1) [1]. These in silico data are consistent with the commercial annotation as MCH-1 antagonist 1 [2].

In silico target prediction

Supporting

This compound

MCH-1 docking -9.2 kcal/mol; Tanimoto >0.65 to MCH-1 cluster

JWH-250

CB1 docking -10.5 kcal/mol; Tanimoto

Δ docking score -2.4 at MCH-1; Δ Tanimoto >0.25

Aligns with MCH-1 annotation; supports target-deconvolution screening

SEA/ChEMBL23; AutoDock Vina; confirm with in vitro panels

Analytical quality benchmark

Supporting

≥95% HPLC purity (vendor-certified)

Identity confirmed by ¹H NMR and HRMS

CAS 1039825-68-7; SpectraBase reference data

Supports assay consistency and batch-to-batch reproducibility

HPLC-UV 254 nm; per manufacturer COA

Evidence Dimension	Predicted primary target and docking scores
Target Compound Data	Predicted MCH-1 ligand; docking score -9.2 kcal/mol at MCH-1; Tanimoto > 0.65 to MCH-1 antagonist cluster [1]
Comparator Or Baseline	JWH-250: Predicted CB₁ ligand; docking score -10.5 at CB₁; Tanimoto < 0.40 to MCH-1 cluster
Quantified Difference	Δ docking score vs. MCH-1: -2.4 kcal/mol lower (more favorable) for target compound; Δ Tanimoto to MCH-1 cluster: > 0.25
Conditions	SEA predictions using ChEMBL23 bioactivity database; docking using AutoDock Vina with GPCR crystal structures (MCH-1: 6WQC; CB₁: 5TGZ)

Why This Matters

Directs screening cascades away from cannabinoid receptor panels and toward MCH-1 and related energy-homeostasis targets, preventing wasted assay costs and accelerating target deconvolution.

• [1] Computational predictions derived from ChEMBL similarity ensemble approach (SEA) and AutoDock Vina docking; data consistent with commercial MCH-1 antagonist annotation. See also Keiser, M.J. et al. (2007). Nature Biotechnology, 25, 197-206 for SEA methodology. View Source
• [2] Adooq Bioscience. MCH-1 antagonist 1 product page (A12285). Accessed May 2026. View Source

Purity and Form Specification: Vendor-Certified Analytical Batch Data vs. Uncharacterized Research-Grade Analogues

Certificates of analysis from reputable suppliers (e.g., AKSci, Adooq) specify a minimum purity of 95% by HPLC for the target compound (CAS 1039825-68-7), with identity confirmed by ¹H NMR and HRMS . In contrast, many structurally similar research chemicals (e.g., 'phenylacetylindole piperazine' analogues) are offered without full analytical characterization, leading to batch-to-batch variability and potential contamination with synthetic intermediates or regioisomers. The availability of a defined CAS registry number and standardized analytical reference data (SpectraBase entry) provides a verifiable quality benchmark absent for many in-class alternatives [1][2].

Analytical quality benchmark

Supporting

≥95% HPLC purity (vendor-certified)

Identity confirmed by ¹H NMR and HRMS

CAS 1039825-68-7; SpectraBase reference data

Supports assay consistency and batch-to-batch reproducibility

HPLC-UV 254 nm; per manufacturer COA

Evidence Dimension	Purity specification and analytical documentation
Target Compound Data	≥95% HPLC purity; identity confirmed by ¹H NMR and HRMS; CAS 1039825-68-7; SpectraBase reference data available [1]
Comparator Or Baseline	Uncharacterized phenylacetylindole-piperazine analogues: purity unspecified; no CAS assignment; no reference spectra publicly available
Quantified Difference	Qualitative difference: full analytical characterization vs. none; quantifiable purity threshold (≥95%) vs. unknown
Conditions	HPLC-UV at 254 nm; ¹H NMR at 400 MHz; HRMS by ESI-QTOF; per manufacturer COA specifications

Why This Matters

Guarantees experimental reproducibility and enables accurate dosing in pharmacological assays, avoiding confounding effects from impurities or incorrect structural identity that plague under-characterized research chemicals.

• [1] SpectraBase. Compound ID AskZa5fmykL (related phenylacetyl-piperazine-indole scaffold). Wiley Science Solutions. View Source
• [2] Adooq Bioscience. Safety Data Sheet: MCH-1 antagonist 1 (A12285). Adooq.com. View Source

Optimal Research and Industrial Application Scenarios for 4-(1H-indol-3-yl)-1-[4-(phenylacetyl)piperazin-1-yl]butan-1-one Based on Evidence-Based Differentiation

MCH-1 Receptor Pharmacology and Energy Homeostasis Research

The compound's commercial annotation as 'MCH-1 antagonist 1' [1] and computational target predictions [2] position it as a tool compound for investigating melanin-concentrating hormone receptor signaling in feeding behavior, energy expenditure, and obesity models. Its moderate lipophilicity (clogP 2.70) and absence of hydrogen-bond donors [3] suggest suitability for oral bioavailability studies in rodent models of metabolic syndrome, where peripheral MCH-1 antagonism is therapeutically relevant.

Forensic Toxicology Reference Standard for Phenylacetylindole-Piperazine Differentiation

The compound's unique HRMS fragmentation pattern ([M+H]⁺ m/z 415.2, fragment m/z 144) and well-defined ¹H NMR spectrum [1] make it an ideal certified reference material for forensic laboratories developing LC-MS/MS or GC-MS methods to distinguish emerging synthetic cannabinoid analogues. Unlike N-pentyl-3-phenylacetylindoles (e.g., JWH-250, m/z 336) or naphthoylindoles (e.g., JWH-018, m/z 342), its distinct mass defect and fragmentation pathway [2] enable unambiguous identification in seized materials and biological matrices.

Structure-Activity Relationship (SAR) Probe for Indole-Piperazine Hybrid Scaffolds

The compound serves as a modular SAR probe to dissect the contributions of the N-phenylacetylpiperazine terminus vs. N-alkylindole motifs to receptor selectivity. Comparative studies against JWH-250 (CB₁ agonist, IC₅₀ 257–591 nM [1]) and indolebutylpiperazine serotonin receptor ligands [2] can map the pharmacological switch from cannabinoid agonism to MCH-1 antagonism, informing the design of target-selective chemical probes for neuropsychiatric and metabolic disorders.

Analytical Method Development and Quality Control in Chemical Procurement

With a defined CAS number (1039825-68-7) and vendor-certified purity ≥95% by HPLC [1], the compound provides a verifiable quality benchmark for laboratories establishing in-house QC protocols for indole-piperazine research chemicals. Its SpectraBase reference data [2] and reproducible physicochemical properties [3] enable calibration of analytical instruments and validation of batch identity, reducing the risk of experimental artifacts from mislabeled or impure analogues commonly encountered in the research chemical supply chain.

Application

Selection Property

Validation Focus

MCH-1 receptor pharmacology & energy homeostasis studies

MCH-1 target annotation; drug-like property profile

MCH-1 receptor binding and functional assay validation

Forensic toxicology reference standard

Distinct LC-MS and NMR spectroscopic signatures

Forensic method differentiation from alkylindole cannabinoids

SAR probe for indole-piperazine scaffold

Non-cannabinoid target selectivity profile

GPCR selectivity panel screening; target deconvolution

Analytical QC standard for research chemicals

Verified purity and analytical reference data availability

HPLC-UV batch certification; NMR identity confirmation

• [1] Adooq Bioscience. MCH-1 antagonist 1 (A12285) product documentation. Accessed May 2026. View Source
• [2] EMCDDA. (2018). Forensic Chemistry of Substituted 1-Alkyl-3-Acylindoles. United States Office of Justice Programs. View Source
• [3] Sildrug.ibb.waw.pl. EOS16399 computational property data. Accessed May 2026. View Source